2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(2-methoxyphenyl)methyl]-2-oxoacetamide

• IUPAC Name: 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(2-methoxyphenyl)methyl]-2-oxoacetamide
• InChI: InChI=1S/C24H27N3O4/c1-4-26(5-2)22(28)16-27-15-19(18-11-7-8-12-20(18)27)23(29)24(30)25-14-17-10-6-9-13-21(17)31-3/h6-13,15H,4-5,14,16H2,1-3H3,(H,25,30)
• InChI Key: HJPNYDGXWDRMIX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• CAS No.: 872848-75-4

Description

2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-[(2-methoxyphenyl)methyl]-2-oxoacetamide is a useful research compound. Its molecular formula is C24H27N3O4 and its molecular weight is 421.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

A significant application involves the synthesis of novel compounds with structural similarities to the specified chemical. For example, studies have reported the synthesis of various acetamide derivatives characterized by their physical and spectral data. These compounds were evaluated for their antimicrobial activities against pathogenic microorganisms, with some showing promising results (Debnath & Ganguly, 2015).

Antipsychotic Potential

Research has explored the antipsychotic-like profiles of related compounds in behavioral animal tests. Notably, certain compounds did not interact with dopamine receptors, a common target for antipsychotic drugs, suggesting a novel mechanism of action. This could have implications for developing new antipsychotic medications with potentially fewer side effects (Wise et al., 1987).

Receptor Binding Studies

Further applications include receptor binding studies to understand the interaction of synthesized compounds with biological targets. For instance, certain N-anilinoethylamides, which mimic the structure of natural ligands, have shown nanomolar binding affinity for specific receptors. This research contributes to the understanding of molecular interactions at the receptor level and can guide the design of receptor-specific drugs (Elisi et al., 2020).

Comparative Metabolism Studies

Comparative metabolism studies of chloroacetamide herbicides and their metabolites in human and rat liver microsomes have been conducted to understand species-specific metabolic pathways. This research is crucial for assessing the potential human health risks of exposure to these herbicides and understanding their carcinogenic mechanisms (Coleman et al., 2000).

Mechanism of Action

Target of action

The compound “N,N-diethyl-2-[3-({[(2-methoxyphenyl)methyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide” belongs to the class of indole derivatives . Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Therefore, the primary targets of this compound could be related to these biological activities.

Mode of action

Indole derivatives often interact with their targets through the indole nucleus, which can form various types of chemical bonds and interactions .

Biochemical pathways

Given the wide range of biological activities of indole derivatives, it is likely that this compound affects multiple biochemical pathways .

Pharmacokinetics

Indole derivatives are generally well-absorbed and can cross biological membranes due to their lipophilic nature .

Result of action

Based on the biological activities of indole derivatives, this compound might have effects on cell proliferation, inflammation, oxidative stress, and other cellular processes .